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Compound of Interest

Compound Name: PKM2 activator 5

Cat. No.: B12397276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dissolution of PKM2 activator 5 in

dimethyl sulfoxide (DMSO) for use in various research applications. Adherence to this protocol

is crucial for ensuring the compound's stability and activity in downstream experiments.

Compound Information
Pyruvate Kinase M2 (PKM2) is a key enzyme in glycolysis, and its activity is a critical regulator

of cancer cell metabolism. PKM2 activator 5 is a potent small molecule that promotes the

active tetrameric conformation of PKM2, thereby influencing cellular metabolic pathways.

Property Value Reference

Synonyms Compound 8 [1]

AC50 0.316 µM [1]

Solubility in DMSO 50 mg/mL (113.00 mM) [1]

Experimental Protocols
Materials Required:

PKM2 activator 5 powder
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Stock Solution Preparation (10 mM Example):
Calculate the required mass: Based on the molecular weight of PKM2 activator 5, calculate

the mass needed to prepare the desired volume and concentration of the stock solution.

Weigh the compound: Carefully weigh the PKM2 activator 5 powder in a sterile

microcentrifuge tube.

Add DMSO: Add the calculated volume of anhydrous DMSO to the tube. For optimal results,

use a newly opened bottle of DMSO as it is hygroscopic and absorbed water can reduce the

solubility of the compound.[1][2]

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.[2]

If the compound does not fully dissolve, sonicate the tube in an ultrasonic bath for a brief

period.[1][2] Gentle warming to 37°C can also aid in dissolution.[2]

Visual Inspection: Ensure the final solution is clear and free of any particulate matter.[2]

Storage: Store the stock solution at -20°C or -80°C for long-term stability. Aliquot the stock

solution to avoid repeated freeze-thaw cycles.

Preparation of Working Solutions:
For cell-based assays, it is recommended to keep the final concentration of DMSO below 0.5%

(v/v) to minimize solvent-induced cytotoxicity.[2] Prepare intermediate dilutions of the stock

solution in your aqueous experimental buffer. Be aware that rapid dilution of a concentrated
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DMSO stock into an aqueous buffer can cause the compound to precipitate out of solution, a

phenomenon known as "solvent shock".[2] To avoid this, perform serial dilutions.

PKM2 Signaling Pathway
PKM2 plays a pivotal role in cellular metabolism, particularly in cancer cells, through its

regulation by various signaling pathways. The enzyme can exist in a highly active tetrameric

state or a less active dimeric/monomeric state.[3][4] PKM2 activators, such as PKM2 activator
5, promote the formation of the active tetramer, leading to increased pyruvate kinase activity.[5]

[6] This shifts the metabolic balance from anabolic processes back towards glycolysis and

oxidative phosphorylation.
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Simplified PKM2 Signaling Pathway
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Caption: Simplified PKM2 signaling and activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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